Cas no 864759-45-5 (Benzenesulfonamide,3-iodo-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1))

• Product Name: Benzenesulfonamide,3-iodo-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1)
• CAS No: 864759-45-5
• MF: C₁₂H₁₈ClIN₂O₃S
• MW: 432.705393314362
• CID: 718726
• PubChem ID: 17999282
• Update Time: 2025-04-19

Benzenesulfonamide,3-iodo-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-iodo-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1)
• 3-IODO-N-(2-MORPHOLIN-4-YL-ETHYL)-BENZENESULFONAMIDE HYDROCHLORIDE
• 3-iodo-N-(2-morpholin-4-ylethyl)benzenesulfonamide,hydrochloride
• 864759-45-5
• 3-Iodo-N-[2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide--hydrogen chloride (1/1)
• DTXSID80592332
• 3-iodo-n-(2-morpholin-4-ylethyl)benzenesulfonamide hydrochloride
• 3-iodo-N-(2-morpholin-4-ylethyl)benzenesulfonamide;hydrochloride

• Inchi： 1S/C12H17IN2O3S.ClH/c13-11-2-1-3-12(10-11)19(16,17)14-4-5-15-6-8-18-9-7-15;/h1-3,10,14H,4-9H2;1H
• InChI Key： GEVCNRNMFZODIB-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)S(NCCN1CCOCC1)(=O)=O.Cl

Computed Properties

• Exact Mass: 431.97700
• Monoisotopic Mass: 431.97714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67Ų

Experimental Properties

• PSA: 67.02000
• LogP: 3.11330